Cas no 2171559-45-6 (3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171559-45-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6190608
• PubChem ID: 165540375
• Update Time: 2025-08-05

3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1480039
• 2171559-45-6
• 3-cyclopropyl-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(7-6-12-25(30)29-24(26(31)32)15-18-13-14-18)28-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23-24H,6-7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UHDZLUGYGUYGFD-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

3-Cyclopropyl-2-5-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino)Hexanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171559-45-6, known as 3-cyclopropyl-2-5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a hexanamidopropanoic acid moiety. The combination of these functional groups makes it a versatile molecule with applications in drug delivery, material science, and advanced chemical synthesis.

Cyclopropyl groups are known for their strain energy and reactivity, making them valuable in organic synthesis. In this compound, the cyclopropyl group is attached to the third carbon of the hexanamidopropanoic acid backbone. This positioning enhances the molecule's stability while maintaining its reactivity. The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests its potential use in peptide-based drug development or as a precursor for more complex molecules.

Recent studies have highlighted the importance of hexanamidopropanoic acid derivatives in the development of bioactive compounds. These molecules are known to exhibit anti-inflammatory, antioxidant, and even anticancer properties. The integration of the Fmoc group into this structure further enhances its bioavailability and stability, making it a promising candidate for therapeutic applications.

The synthesis of 3-cyclopropyl-2-5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and enzymatic catalysis. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for industrial applications.

In terms of applications, this compound has shown potential in the field of drug delivery systems. Its ability to form stable complexes with various therapeutic agents makes it an ideal candidate for targeted drug delivery. Additionally, its compatibility with biodegradable polymers has opened new avenues for its use in controlled-release formulations.

Recent research has also focused on the fluorenylmethoxycarbonyl (Fmoc) group's role in enhancing the molecule's pharmacokinetic properties. Studies have demonstrated that the Fmoc group improves the compound's solubility and permeability, which are critical factors for its effectiveness as a drug candidate. Furthermore, its ability to undergo controlled cleavage under specific conditions makes it suitable for site-specific drug delivery.

The integration of cyclopropyl groups into this structure has also been a subject of interest among chemists. The strain energy associated with cyclopropane rings can be harnessed to induce specific reactivity patterns, which can be exploited in various chemical transformations. This property makes the compound a valuable tool in medicinal chemistry for designing molecules with tailored biological activities.

In conclusion, 3-cyclopropyl-2-5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171559-45-6) is a multifaceted compound with significant potential in drug development, material science, and advanced chemical synthesis. Its unique structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a key player in future innovations within these fields.